Cas no 33425-19-3 (1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione)

• Product Name: 1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione
• CAS No: 33425-19-3
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 294229
• PubChem ID: 11708636
• Update Time: 2025-06-07

1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione
• 1-(4-methoxyphenyl)-2-(4-methylphenyl)ethane-1,2-dione
• 1,2-Ethanedione,1-(4-methoxyphenyl)-2-(4-methylphenyl)-
• 1-(4-Methoxy-phenyl)-2-p-tolyl-ethane-1,2-dione
• LogP
• AC-20877
• AKOS015965804
• 33425-19-3
• DTXSID50470951
• SCHEMBL14947045

• Inchi： 1S/C16H14O3/c1-11-3-5-12(6-4-11)15(17)16(18)13-7-9-14(19-2)10-8-13/h3-10H,1-2H3
• InChI Key： CQFFMVFLXKJIHS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 422.451°C at 760 mmHg
• Flash Point: 188.488°C
• Refractive Index: 1.573
• PSA: 43.37